Cas no 434305-75-6 (2-(4-Bromo-2-methylphenoxy)-N-(4-chloro-2-methylphenyl)acetamide)

• Product Name: 2-(4-Bromo-2-methylphenoxy)-N-(4-chloro-2-methylphenyl)acetamide
• CAS No: 434305-75-6
• MF: C₁₆H₁₅BrClNO₂
• MW: 368.652802705765
• MDL: MFCD03708746
• CID: 869055
• Update Time: 2026-04-29

2-(4-Bromo-2-methylphenoxy)-N-(4-chloro-2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-2-methylphenoxy)-N-(4-chloro-2-methylphenyl)acetamide
• 2-(4-bromo-2-methylphenoxy)-N-(4-chloro-2-methylphenyl)acetamide(SALTDATA: FREE)
• AC1LP9JZ
• AG-F-53695
• CTK4I7336
• MolPort-002-232-470
• STK151106

• MDL： MFCD03708746
• Inchi： InChI=1S/C16H15BrClNO2/c1-10-8-13(18)4-5-14(10)19-16(20)9-21-15-6-3-12(17)7-11(15)2/h3-8H,9H2,1-2H3,(H,19,20)
• InChI Key： ZUWAAYAVEHKCMW-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1NC(=O)COC2=CC=C(C=C2C)Br)Cl

Computed Properties

• Exact Mass: 366.99700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 38.33000
• LogP: 4.80980

Additional information on 2-(4-Bromo-2-methylphenoxy)-N-(4-chloro-2-methylphenyl)acetamide

Introduction to 2-(4-Bromo-2-methylphenoxy)-N-(4-chloro-2-methylphenyl)acetamide (CAS No. 434305-75-6) and Its Emerging Applications in Chemical Biology

2-(4-Bromo-2-methylphenoxy)-N-(4-chloro-2-methylphenyl)acetamide, identified by the CAS number 434305-75-6, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a unique combination of bromo, chloro, and methyl substituents on a phenyl ring, alongside an acetamide functional group, presents a promising scaffold for the development of novel bioactive agents. The precise arrangement of these substituents not only influences its physicochemical properties but also modulates its biological activity, making it a subject of intense study in drug discovery and molecular pharmacology.

The bromo and chloro substituents in the aromatic rings of this compound play a crucial role in its interactions with biological targets. Bromine atoms are known to enhance binding affinity due to their ability to form strong π-stacking interactions and participate in halogen bonding, while chlorine atoms contribute to lipophilicity and can engage in hydrophobic interactions. The presence of these halogens makes this compound an attractive candidate for designing ligands that interact with proteins and enzymes. Additionally, the methyl groups at the 2-position of both phenyl rings contribute to steric hindrance, which can fine-tune the binding profile by preventing non-specific interactions and improving selectivity.

The acetamide moiety at the nitrogen position introduces a polar amide group, which can participate in hydrogen bonding both as a donor and acceptor. This feature is particularly valuable for designing molecules that interact with polar residues in biological targets, such as amino acid side chains or backbone atoms. The amide group also influences the compound's solubility and metabolic stability, making it a critical factor in drug-like properties. The overall structure of 2-(4-Bromo-2-methylphenoxy)-N-(4-chloro-2-methylphenyl)acetamide thus represents a well-balanced design for exploring pharmacological activities.

In recent years, there has been growing interest in leveraging computational chemistry and high-throughput screening (HTS) to identify novel bioactive compounds. The structural features of 2-(4-Bromo-2-methylphenoxy)-N-(4-chloro-2-methylphenyl)acetamide make it an ideal candidate for virtual screening campaigns aimed at discovering inhibitors or modulators of key biological pathways. For instance, studies have suggested that compounds with similar halogenated aromatic scaffolds exhibit potent activity against enzymes involved in cancer metabolism and inflammation pathways. The precise arrangement of substituents in this molecule allows for selective engagement with specific binding pockets, enhancing its potential as a lead compound.

One of the most compelling aspects of this compound is its versatility as a building block for further derivatization. Researchers have employed structure-based drug design (SBDD) strategies to modify the core structure of 2-(4-Bromo-2-methylphenoxy)-N-(4-chloro-2-methylphenyl)acetamide, generating libraries of analogs with tailored biological activities. These derivatives have been evaluated for their efficacy against various therapeutic targets, including kinases, transcription factors, and ion channels. The ability to fine-tune the pharmacophore through systematic modifications has positioned this compound as a valuable asset in medicinal chemistry campaigns.

The synthesis of 2-(4-Bromo-2-methylphenoxy)-N-(4-chloro-2-methylphenyl)acetamide presents an interesting challenge due to the need for precise functionalization at multiple positions on the aromatic rings. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired framework efficiently. These synthetic approaches not only ensure high yield but also allow for scalability, which is essential for industrial applications. The development of robust synthetic routes has enabled researchers to explore more complex derivatives of this scaffold without compromising on purity or yield.

Evaluation of the pharmacokinetic properties of 2-(4-Bromo-2-methylphenoxy)-N-(4-chloro-2-methylphenyl)acetamide has revealed promising characteristics that support its further development as a potential therapeutic agent. Studies indicate favorable solubility profiles that could facilitate oral administration, along with reasonable metabolic stability suggesting prolonged half-life in vivo. Additionally, preliminary toxicological assessments have shown minimal off-target effects at therapeutic doses, reinforcing its potential as a safe candidate for clinical translation.

The growing body of research on halogenated aromatic compounds underscores their significance in modern drug discovery. The unique electronic properties imparted by halogens allow these molecules to exhibit enhanced binding affinity and selectivity towards biological targets compared to their non-halogenated counterparts. This has led to an increased focus on developing libraries enriched with halogenated scaffolds for HTS campaigns targeting various diseases. CAS No. 434305-75-6 thus represents an important entry point into this expanding chemical space.

Future directions in the study of 2-(4-Bromo-2-methylphenoxy)-N-(4-chloro-2-methylphenyl)acetamide may include exploring its role in modulating disease-related pathways through structural optimization and preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies could accelerate the translation of laboratory findings into clinical applications. As computational tools continue to advance, virtual screening approaches will play an increasingly pivotal role in identifying promising candidates like this one for further development.